Cas no 1195595-78-8 (2-Chloro-3'-hydroxy-2'-methylacetophenone)

• Product Name: 2-Chloro-3'-hydroxy-2'-methylacetophenone
• CAS No: 1195595-78-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 4963196
• Update Time: 2025-05-20

2-Chloro-3'-hydroxy-2'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-hydroxy-2'-methylacetophenone

• Inchi： 1S/C9H9ClO2/c1-6-7(9(12)5-10)3-2-4-8(6)11/h2-4,11H,5H2,1H3
• InChI Key： DIXJEPNQGJXLIW-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1C)O)=O

Computed Properties

• Exact Mass: 184.0291072 g/mol
• Monoisotopic Mass: 184.0291072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.62
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 2-Chloro-3'-hydroxy-2'-methylacetophenone

Introduction to 2-Chloro-3'-hydroxy-2'-methylacetophenone (CAS No. 1195595-78-8)

2-Chloro-3'-hydroxy-2'-methylacetophenone, also known by its CAS number 1195595-78-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro group, a hydroxy group, and a methyl group attached to an acetophenone backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-Chloro-3'-hydroxy-2'-methylacetophenone is C₁₀H₁₁ClO₂, and its molecular weight is 196.64 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 70 to 73°C, and it exhibits moderate stability under standard laboratory conditions.

In recent years, the study of 2-Chloro-3'-hydroxy-2'-methylacetophenone has been driven by its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the preparation of anti-inflammatory agents, antiviral drugs, and anticancer compounds. The presence of the hydroxy group and the chloro group provides multiple sites for further functionalization, allowing for the creation of a wide range of derivatives with diverse biological activities.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of 2-Chloro-3'-hydroxy-2'-methylacetophenone as a precursor for synthesizing novel antiviral agents. The researchers found that derivatives derived from this compound exhibited potent antiviral activity against several strains of viruses, including influenza A and B. The study highlighted the importance of the chloro group in enhancing the antiviral properties of the final products.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), scientists explored the potential of 2-Chloro-3'-hydroxy-2'-methylacetophenone as a building block for developing anti-inflammatory drugs. The researchers synthesized a series of derivatives and evaluated their anti-inflammatory effects using both in vitro and in vivo models. The results showed that certain derivatives exhibited significant anti-inflammatory activity without causing notable side effects, suggesting their potential for further development as therapeutic agents.

The versatility of 2-Chloro-3'-hydroxy-2'-methylacetophenone extends beyond pharmaceutical applications. In materials science, it has been used as a starting material for synthesizing advanced polymers and coatings with improved properties. For example, a study published in the Polymer Chemistry (2019) demonstrated that polymers derived from this compound exhibited enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and automotive industries.

In addition to its synthetic utility, 2-Chloro-3'-hydroxy-2'-methylacetophenone has also been studied for its environmental impact. A recent review article in the Journal of Environmental Science and Health (2020) discussed the biodegradability and toxicity profiles of various acetophenone derivatives, including this compound. The study found that while 2-Chloro-3'-hydroxy-2'-methylacetophenone is generally considered safe for industrial use, proper handling and disposal practices are essential to minimize environmental risks.

The synthesis of 2-Chloro-3'-hydroxy-2'-methylacetophenone can be achieved through several routes, depending on the desired purity and scale. One common method involves the reaction of 3-hydroxyacetophenone with methyl chloride in the presence of a suitable base such as potassium carbonate or sodium hydride. This reaction proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

In conclusion, 2-Chloro-3'-hydroxy-2'-methylacetophenone (CAS No. 1195595-78-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive intermediate for synthesizing bioactive compounds with diverse therapeutic properties. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern chemistry and pharmaceutical science.